Cas no 2229162-91-6 (methyl 3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate
• CAS No: 2229162-91-6
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6207029
• PubChem ID: 165884823
• Update Time: 2025-07-19

methyl 3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate
• 2229162-91-6
• EN300-1924277

• Inchi： 1S/C12H15BrO3/c1-7-4-9(5-8(2)12(7)13)10(14)6-11(15)16-3/h4-5,10,14H,6H2,1-3H3
• InChI Key： DTTFYFLRHWMMBB-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate

Exploring Methyl 3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate (CAS No. 2229162-91-6): Properties, Applications, and Innovations

In the realm of specialty chemicals, methyl 3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate (CAS No. 2229162-91-6) has garnered significant attention for its unique structural features and versatile applications. This compound, characterized by its bromo and hydroxypropanoate functional groups, serves as a critical intermediate in pharmaceutical synthesis, agrochemical development, and advanced material science. Researchers and industry professionals are increasingly exploring its potential, driven by the growing demand for high-performance chemical building blocks and sustainable synthesis routes.

The molecular structure of methyl 3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate combines a 4-bromo-3,5-dimethylphenyl moiety with a 3-hydroxypropanoate ester, offering a balance of reactivity and stability. This design makes it particularly valuable for cross-coupling reactions, a hot topic in modern organic chemistry. With the rise of green chemistry and catalysis, scientists are investigating how this compound can be utilized in atom-efficient transformations, reducing waste and energy consumption—a key concern for industries aiming to meet ESG (Environmental, Social, and Governance) goals.

One of the most searched questions about CAS No. 2229162-91-6 revolves around its role in drug discovery. The compound’s bromo-substituted aromatic ring is a common pharmacophore, enabling its use in the synthesis of biologically active molecules. Recent studies highlight its potential in developing anti-inflammatory agents and central nervous system (CNS) therapeutics, aligning with the global focus on neurological health and personalized medicine. Additionally, its ester group allows for further derivatization, making it a flexible scaffold for medicinal chemistry.

Beyond pharmaceuticals, methyl 3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate is gaining traction in agrochemical research. As the agricultural sector seeks eco-friendly pesticides and herbicides, this compound’s ability to act as a precursor for crop protection agents is under scrutiny. Its bromo group facilitates selective modifications, which are crucial for designing target-specific agrochemicals with minimal environmental impact—a topic frequently searched in connection with sustainable farming practices.

From a technical standpoint, the synthesis and handling of CAS No. 2229162-91-6 require expertise in organic synthesis techniques. Questions about its solubility, stability under various conditions, and purification methods are common among chemists. Advanced analytical tools like NMR spectroscopy and HPLC are often employed to ensure its purity, a critical factor for high-yield reactions. The compound’s melting point and storage recommendations are also frequently queried, reflecting the practical challenges of working with specialized intermediates.

Innovations in catalytic processes have further elevated the relevance of methyl 3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate. For instance, its use in palladium-catalyzed reactions aligns with the trend toward metal-catalyzed C-C bond formation, a cornerstone of modern synthetic chemistry. Researchers are also exploring its potential in photocatalysis and electrochemical synthesis, areas that dominate discussions about future-proof chemical manufacturing.

In conclusion, methyl 3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate (CAS No. 2229162-91-6) exemplifies the intersection of structural ingenuity and practical utility. Its applications span pharmaceuticals, agrochemicals, and material science, addressing pressing challenges in sustainability and healthcare. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point of cutting-edge research and industrial innovation.